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  3. [(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3-iodo-2,6-dimethylbenzoate
[(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3-iodo-2,6-dimethylbenzoate [(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3-iodo-2,6-dimethylbenzoate
Brand Name: Vulcanchem
CAS No.: 124784-16-3
VCID: VC20874969
InChI: InChI=1S/C30H39IO3/c1-17-6-11-26(31)18(2)27(17)28(33)34-21-12-14-29(4)20(16-21)7-8-22-24-10-9-23(19(3)32)30(24,5)15-13-25(22)29/h6-7,11,21-25H,8-10,12-16H2,1-5H3/t21-,22-,23+,24-,25-,29-,30+/m0/s1
SMILES: CC1=C(C(=C(C=C1)I)C)C(=O)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(=O)C)C)C
Molecular Formula: C30H39IO3
Molecular Weight: 574.5 g/mol

[(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3-iodo-2,6-dimethylbenzoate

CAS No.: 124784-16-3

Cat. No.: VC20874969

Molecular Formula: C30H39IO3

Molecular Weight: 574.5 g/mol

* For research use only. Not for human or veterinary use.

[(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3-iodo-2,6-dimethylbenzoate - 124784-16-3

Specification

CAS No. 124784-16-3
Molecular Formula C30H39IO3
Molecular Weight 574.5 g/mol
IUPAC Name [(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3-iodo-2,6-dimethylbenzoate
Standard InChI InChI=1S/C30H39IO3/c1-17-6-11-26(31)18(2)27(17)28(33)34-21-12-14-29(4)20(16-21)7-8-22-24-10-9-23(19(3)32)30(24,5)15-13-25(22)29/h6-7,11,21-25H,8-10,12-16H2,1-5H3/t21-,22-,23+,24-,25-,29-,30+/m0/s1
Standard InChI Key MIIBLUAAEAEFJK-KWIQMPNJSA-N
Isomeric SMILES CC1=C(C(=C(C=C1)I)C)C(=O)O[C@H]2CC[C@@]3([C@H]4CC[C@]5([C@H]([C@@H]4CC=C3C2)CC[C@@H]5C(=O)C)C)C
SMILES CC1=C(C(=C(C=C1)I)C)C(=O)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(=O)C)C)C
Canonical SMILES CC1=C(C(=C(C=C1)I)C)C(=O)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(=O)C)C)C

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